Cas no 2089648-85-9 (Ethyl 6-bromo-5-methylpyrimidine-4-carboxylate)

• Product Name: Ethyl 6-bromo-5-methylpyrimidine-4-carboxylate
• CAS No: 2089648-85-9
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4779729
• Update Time: 2025-06-13

Ethyl 6-bromo-5-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-BROMO-5-METHYLPYRIMIDINE-4-CARBOXYLATE
• Ethyl 6-bromo-5-methylpyrimidine-4-carboxylate

• Inchi： 1S/C8H9BrN2O2/c1-3-13-8(12)6-5(2)7(9)11-4-10-6/h4H,3H2,1-2H3
• InChI Key： HJXOWSCSXPXDNK-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C(=O)OCC)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 2.1
• Topological Polar Surface Area: 52.1

Additional information on Ethyl 6-bromo-5-methylpyrimidine-4-carboxylate

Comprehensive Overview of Ethyl 6-bromo-5-methylpyrimidine-4-carboxylate (CAS No. 2089648-85-9)

Ethyl 6-bromo-5-methylpyrimidine-4-carboxylate (CAS No. 2089648-85-9) is a high-value pyrimidine derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery due to their structural versatility and biological activity. The presence of both bromo and methyl substituents enhances its reactivity, making it a key intermediate in synthesizing more complex molecules. Researchers often search for "pyrimidine derivatives in drug discovery" or "6-bromo-5-methylpyrimidine applications," reflecting its growing relevance in modern chemistry.

The molecular formula of Ethyl 6-bromo-5-methylpyrimidine-4-carboxylate is C₈H₉BrN₂O₂, with a molecular weight of 245.07 g/mol. Its unique structure allows for diverse cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, which are frequently explored in "organic synthesis tutorials" and "catalytic reaction optimization" queries. The ethyl ester group further facilitates derivatization, enabling the creation of novel compounds for medicinal chemistry projects. This aligns with trending topics like "green chemistry in API synthesis" and "sustainable pharmaceutical intermediates," which emphasize eco-friendly methodologies.

In recent years, the demand for pyrimidine-based scaffolds has surged due to their role in developing kinase inhibitors and antiviral agents. Searches for "CAS 2089648-85-9 suppliers" or "Ethyl 6-bromo-5-methylpyrimidine-4-carboxylate price" indicate commercial interest, while academic queries like "NMR spectra of pyrimidine derivatives" highlight its analytical significance. The compound's stability under standard conditions makes it suitable for high-throughput screening and combinatorial chemistry, addressing the need for "fragment-based drug design" solutions.

From a regulatory perspective, Ethyl 6-bromo-5-methylpyrimidine-4-carboxylate is classified as a non-hazardous research chemical under normal handling conditions. However, proper laboratory safety protocols should always be followed, as emphasized in popular searches like "best practices for handling brominated compounds." Its compatibility with microwave-assisted synthesis and flow chemistry techniques also aligns with industry trends toward "process intensification" and "automated synthesis platforms."

In conclusion, Ethyl 6-bromo-5-methylpyrimidine-4-carboxylate (CAS No. 2089648-85-9) represents a critical building block in modern organic synthesis. Its applications span from small-molecule therapeutics to material science, resonating with search trends such as "pyrimidine motifs in drug development" and "innovative chemical intermediates." As research continues to explore its potential, this compound remains a focal point for both industrial and academic chemists worldwide.